Cas no 1804047-40-2 (2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1804047-40-2
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4907394
• Update Time: 2025-10-15

2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)5-2-1-4(3-12)11-6(5)13/h1-2,12H,3H2,(H,11,13)
• InChI Key： VTYRPIMDUZKTBW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CO)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol

Introduction to 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804047-40-2)

2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804047-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, characterized by its unique structural features that include a hydroxyl group at the 2-position, a trifluoromethyl group at the 3-position, and a methanol moiety at the 6-position. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The significance of 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol lies in its potential as a building block for synthesizing more complex pharmacophores. The presence of the trifluoromethyl group, in particular, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a valuable component in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have further highlighted the role of such trifluoromethyl-substituted pyridines in designing novel therapeutic agents.

In the realm of academic research, 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol has been explored as a precursor in the synthesis of bioactive molecules targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential anti-inflammatory and anticancer properties. The hydroxyl group at the 2-position provides a site for further functionalization, enabling chemists to tailor the compound’s pharmacological profile according to specific therapeutic needs.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance their pharmacological activity. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric environment of a molecule, which are critical factors in determining its biological efficacy. In the context of 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol, the trifluoromethyl group is expected to contribute to improved binding interactions with biological targets, thereby increasing the compound’s potential as an active pharmaceutical ingredient (API).

Recent publications have begun to explore the synthetic pathways involving 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol. Researchers have reported efficient synthetic routes that leverage catalytic methods to introduce the trifluoromethyl group while maintaining high selectivity and yield. These advancements not only facilitate access to this compound but also provide insights into scalable production methods suitable for industrial applications.

The methanol moiety at the 6-position of 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol adds another layer of versatility to its chemical behavior. This functional group can participate in hydrogen bonding interactions, influencing both solubility and bioavailability—key parameters in drug design. Moreover, it serves as a handle for further derivatization, allowing for the creation of libraries of analogs with tailored properties.

From a medicinal chemistry perspective, understanding the physicochemical properties of 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol is essential for optimizing its use in drug development. Parameters such as logP (logarithm of partition coefficient), pKa (acid dissociation constant), and solubility are critical in determining how effectively a compound can be absorbed, distributed, metabolized, and excreted (ADME) in vivo. Computational tools like molecular dynamics simulations and quantum mechanics calculations have been instrumental in predicting these properties before experimental validation.

The growing interest in fluorinated pyridines as pharmacophores is reflected in numerous patent filings and research articles. Companies specializing in fine chemicals have also started offering 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol as a building block for custom synthesis projects. This trend underscores its importance as a versatile intermediate in modern drug discovery pipelines.

In conclusion, 2-Hydroxy-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804047-40-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with enhanced biological activity and improved pharmacokinetic profiles. As synthetic methodologies continue to evolve, compounds like this are likely to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.